Cas no 1343073-85-7 (3-chloro-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid)

• Product Name: 3-chloro-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• CAS No: 1343073-85-7
• MF: C₈H₅ClN₄O₂
• MW: 224.603899717331
• MDL: MFCD20296340
• CID: 5149530
• Update Time: 2025-10-29

3-chloro-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-tetrazol-1-yl-benzoic acid
• Benzoic acid, 3-chloro-4-(1H-tetrazol-1-yl)-
• 3-chloro-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid

• MDL： MFCD20296340
• Inchi： 1S/C8H5ClN4O2/c9-6-3-5(8(14)15)1-2-7(6)13-4-10-11-12-13/h1-4H,(H,14,15)
• InChI Key： NGPCWMDMPJMRCO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2C=NN=N2)C(Cl)=C1

Additional information on 3-chloro-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid

Professional Introduction to 3-chloro-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid (CAS No. 1343073-85-7)

3-chloro-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1343073-85-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural incorporation of a chloro substituent at the 3-position and a 1H-1,2,3,4-tetrazolyl moiety at the 4-position. The unique arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a valuable candidate for further exploration in medicinal chemistry and drug development.

The benzoic acid core structure is well-documented for its role as a precursor in synthesizing various pharmacologically active molecules. Its aromatic ring system provides a stable scaffold that can be modified to enhance binding affinity and metabolic stability. In contrast, the chloro group at the 3-position introduces electrophilicity, which can be exploited in various chemical reactions such as nucleophilic substitution or cross-coupling reactions. This feature makes the compound particularly useful in synthetic chemistry for constructing more complex molecules.

The presence of the 1H-1,2,3,4-tetrazolyl group at the 4-position adds another layer of complexity to the compound's behavior. Tetrazole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The tetrazole ring is highly reactive due to its electron-rich nature and can participate in various interactions with biological targets. This reactivity has been leveraged in designing novel therapeutic agents targeting specific disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 3-chloro-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid with biological macromolecules. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and cancer. For instance, preliminary docking studies have indicated that the compound could bind to specific pockets on enzymes such as cyclooxygenase (COX) or kinases, potentially modulating their activity.

In addition to its pharmacological potential, 3-chloro-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid has shown promise in material science applications. Its ability to undergo selective functionalization makes it a useful intermediate in synthesizing polymers with tailored properties. Researchers are exploring its incorporation into conductive polymers or luminescent materials, where its electronic structure could contribute to enhanced performance characteristics.

The synthesis of 3-chloro-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include halogenation of benzoic acid derivatives followed by nucleophilic substitution with tetrazole precursors. Advances in green chemistry have led to the development of more sustainable synthetic routes that minimize waste and hazardous byproducts. These methods align with global efforts to promote environmentally responsible chemical manufacturing.

From a regulatory perspective, 3-chloro-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid is subject to standard guidelines governing chemical substances used in research and industrial applications. Compliance with safety protocols ensures that handling and storage procedures mitigate potential risks associated with exposure to organic compounds. While not classified as a hazardous material under current regulations, proper laboratory practices remain essential for maintaining safety standards.

The compound's versatility has also sparked interest in its potential use as an intermediate in agrochemical formulations. Researchers are investigating how modifications to its structure could enhance its efficacy as a plant growth regulator or pest deterrent. The combination of bioactivity and synthetic accessibility positions 3-chloro-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid as a cornerstone molecule for interdisciplinary studies spanning pharmaceuticals and agriculture.

As computational tools continue to evolve, so does our understanding of how structural modifications influence biological activity. Future studies may employ machine learning algorithms to predict new derivatives of this compound with enhanced therapeutic profiles. Such innovations underscore the importance of foundational research like this compound's exploration in driving progress across multiple scientific domains.